Cas no 15958-92-6 (Des-Arg9-Bradykinin)

• Product Name: Des-Arg9-Bradykinin
• CAS No: 15958-92-6
• MF: C₄₄H₆₁N₁₁O₁₀
• MW: 904.022849798203
• MDL: MFCD00076265
• CID: 140428
• PubChem ID: 24891773
• Update Time: 2025-04-24

Des-Arg9-Bradykinin Chemical and Physical Properties

Names and Identifiers

• 1-8-Bradykinin
• Bradykinin Fragment 1-8 acetate salt hydrate
• (Des-Arg?)-Bradykinin
• (DES-ARG9)-BRADYKININ
• [DES-ARG9 ]-BRADYKININ
• Arg-pro-pro-gly-phe-ser-pro-phe
• Substance P (1-9)
• 9-De-Arg-bradykinin
• 9-Des-Arg-bk
• bradykinin fragment 1-8
• DABK
• des-Arg9-BK
• des-Arg9-bradykinin
• des-arginine9-bradykinin
• RPPGFSPF
• CHEBI:133068
• Bradykinin, des-arg(9)-
• [Des-Arg9]-BRADYKININ
• l-arginyl-l-prolyl-l-prolylglycyl-l-phenylalanyl-l-seryl-l-prolyl-l-phenylalanine
• Bradykinin, des-arg(1)-
• UNII-58QE2VVE3Q
• 1-Des-arg-bradykinin
• CHEMBL1890370
• Bradykinin(1-8)
• Des-arg(9)-bradykinin
• Bradykinin, des-arg(9)
• HY-P0298
• desArg9-BK
• ALANINE, N-(1-(N-(N-(N-(1-(1-L-ARGINYL-L-PROLYL)-L-PROLYL)GLYCYL)-3-PHENYL-L-ALANYL)-L-SERYL)-L-PROLYL)-3-PHENYL-
• Bradykinin, de-arginine(1)-
• 9-de-L-Argininebradykinin
• (S)-2-((S)-1-((S)-2-((S)-2-(2-((S)-1-((S)-1-((S)-2-amino-5-guanidinopentanoyl)pyrrolidine-2-carbonyl)pyrrolidine-2-carboxamido)acetamido)-3-phenylpropanamido)-3-hydroxypropanoyl)pyrrolidine-2-carboxamido)-3-phenylpropanoic acid
• AKOS024457375
• Bradykinin[1-8]
• NCGC00167250-01
• Des-arg(1) bradykinin
• L-Arg-L-Pro-L-Pro-Gly-L-Phe-L-Ser-L-Pro-L-Phe
• Bradykinin, 1-de-L-arginine-
• Bradykinin, des-arginine(9)-
• (2S)-2-[[(2S)-1-[(2S)-2-[[(2S)-2-[[2-[[(2S)-1-[(2S)-1-[(2S)-2-amino-5-(diaminomethylideneamino)pentanoyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]amino]acetyl]amino]-3-phenylpropanoyl]amino]-3-hydroxypropanoyl]pyrrolidine-2-carbonyl]amino]-3-phenylpropanoic acid
• DES-ARG9 BRADYKININ
• 15958-92-6
• (Des-Arg9)-Bradykinin acetate (H-L-Arg-L-Pro-L-Pro-Gly-L-Phe-L-Ser-L-Pro-L-Phe-OH)
• [des-Arg(9)]-bradykinin
• 58QE2VVE3Q
• Bradykinin 1-8 acetate salt hydrate
• MFCD00236892
• Bradykinin (1-8)
• VCEHWDBVPZFHAG-POFDKVPJSA-N
• DA-69137
• (2S)-2-{[(2S)-1-[(2S)-2-[(2S)-2-(2-{[(2S)-1-[(2S)-1-[(2S)-2-AMINO-5-CARBAMIMIDAMIDOPENTANOYL]PYRROLIDINE-2-CARBONYL]PYRROLIDIN-2-YL]FORMAMIDO}ACETAMIDO)-3-PHENYLPROPANAMIDO]-3-HYDROXYPROPANOYL]PYRROLIDIN-2-YL]FORMAMIDO}-3-PHENYLPROPANOIC ACID
• (Des-Arg9)-Bradykinin acetate salt
• G77854
• Des-Arg9-Bradykinin

• MDL： MFCD00076265
• Inchi： 1S/C44H61N11O10/c45-29(15-7-19-48-44(46)47)40(61)55-22-10-18-35(55)42(63)54-21-8-16-33(54)38(59)49-25-36(57)50-30(23-27-11-3-1-4-12-27)37(58)52-32(26-56)41(62)53-20-9-17-34(53)39(60)51-31(43(64)65)24-28-13-5-2-6-14-28/h1-6,11-14,29-35,56H,7-10,15-26,45H2,(H,49,59)(H,50,57)(H,51,60)(H,52,58)(H,64,65)(H4,46,47,48)/t29-,30-,31-,32-,33-,34-,35-/m0/s1
• InChI Key： VCEHWDBVPZFHAG-POFDKVPJSA-N
• SMILES： O=C([C@@H]1CCCN1C([C@H](CCC/N=C(\N)/N)N)=O)N1CCC[C@H]1C(NCC(N[C@@H](CC1C=CC=CC=1)C(N[C@@H](CO)C(N1CCC[C@H]1C(N[C@H](C(=O)O)CC1C=CC=CC=1)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 903.46000
• Monoisotopic Mass: 903.460287
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 65
• Rotatable Bond Count: 21
• Complexity: 1720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 325
• XLogP3: -3.3

Experimental Properties

• Density: 1.47
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.686
• PSA: 322.78000
• LogP: 0.95140

Des-Arg9-Bradykinin Security Information

• WGK Germany：3
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Des-Arg9-Bradykinin

1-8-Bradykinin (CAS NO: 15958-92-6): A Comprehensive Overview

1-8-Bradykinin, also known as 8-Bradykinin and with the CAS registry number 15958-92-6, is a peptide compound that belongs to the family of bradykinins. Bradykinins are a group of vasoactive peptides that play a significant role in various physiological processes, including inflammation, pain perception, and cardiovascular regulation. 1-8-Bradykinin is particularly notable for its biological activity, making it a subject of interest in both basic research and therapeutic applications.

The structure of 1-8-Bradykinin consists of eight amino acids, with a sequence that includes key functional groups such as Cys-Ser-Thr-Ala-Ala-Met-Pro-Phe. This specific arrangement confers unique properties to the peptide, enabling it to interact with bradykinin receptors and modulate cellular responses. Recent studies have highlighted the importance of understanding the molecular mechanisms underlying these interactions, particularly in the context of peptide-receptor binding affinity.

In terms of pharmacological properties, 1-8-Bradykinin exhibits potent vasodilatory effects, which are mediated through the activation of bradykinin B2 receptors. This makes it a valuable tool in research into cardiovascular diseases, where vasoactive peptides play a critical role in maintaining blood pressure and vascular tone. Furthermore, its anti-inflammatory properties have been explored in preclinical models of inflammation, suggesting potential utility in the treatment of inflammatory disorders.

Recent advancements in peptide drug discovery have underscored the therapeutic potential of 1-8-Bradykinin. For instance, studies published in 2023 have demonstrated its ability to modulate neuroprotection in experimental models of neuroinflammation. These findings suggest that 1-8-Bradykinin may serve as a novel therapeutic agent in conditions such as multiple sclerosis and other inflammatory CNS disorders.

Beyond its direct biological effects, 1-8-Bradykinin has also been utilized as a research tool to study peptide synthesis and receptor signaling pathways. The ability to synthesize bradykinins in vitro has been critical in advancing our understanding of their molecular mechanisms of action. Recent breakthroughs in solid-phase peptide synthesis have further enhanced the efficiency and scalability of producing peptides like 1-8-Bradykinin for both research and clinical applications.

In summary, 1-8-Bradykinin, with CAS NO: 15958-92-6, is a multifaceted peptide that holds significant promise in both basic and applied biomedical research. Its unique structural properties, coupled with its potent biological activity, make it an invaluable tool for investigating peptide-mediated signaling and developing novel therapeutic strategies. As our understanding of its mechanisms continues to evolve, particularly in light of recent advancements in precision medicine, the potential applications of 1-8-Bradykinin are expected to expand further.